Cas no 68-26-8 (all-trans-Retinol)

all-trans-Retinol structure
all-trans-Retinol structure
all-trans-Retinol
68-26-8
C20H30O
286.4516
MFCD00001552
33882
24899395

all-trans-Retinol Properties

Names and Identifiers

    • Vitamin a
    • (all-e)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen
    • -1-ol
    • 2,4,6,8-Nonatetraen-1-ol, 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (all-E)-
    • 21 CFR 182,5930
    • 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclchexen-1-yl)-2,4,6,8-nonatetraen-1-ol
    • 6,8-nonatetraen-1-ol,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-4
    • Acon
    • Afaxin
    • all-trans-Retinol
    • ALL-TRANS-RETINOL CRYSTALLINE, ~2700 U MG
    • Retinol
    • Vitamin A1
    • 3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)-2,4,6,8-nonatetraen-1-ol
    • Alphalin
    • Axerophthol
    • Vitamin A alcohol
    • Oleovitamin A
    • Chocola A
    • Ophthalamin
    • Epiteliol
    • Biosterol
    • Aquasynth
    • Apostavit
    • Alphasterol
    • Veroftal
    • Testavol
    • Anatola
    • Prepalin
    • Myvpack
    • Agoncal
    • Agiolan
    • Vogan
    • Axerol
    • Vitpex
    • Avibon
    • Apexol
    • Aoral
    • Vaflol
    • Dofsol
    • Avitol
    • Disatabs Tabs
    • Lard Factor
    • Bentavit A
    • Dohyfral A
    • all-trans-Retinyl alcohol
    • Alcovit A
    • Vogan-Neu
    • Anatola A
    • Plivit A
    • A-Mulsal
    • Vi-Alpha
    • A-Vitan
    • Atars
    • Vafol
    • trans-retinol
    • all-trans-Vitamin A alcoho
    • 11-cis-Retinol
    • MLS001074751
    • (13cis)-retinol
    • retinol
    • all-trans-vitamin A alcohol
    • MLS006010008
    • MLSMR
    • 22737-96-8
    • 13-cis-retinol
    • (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
    • (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
    • 68-26-8
    • SMR000112036
    • 2052-63-3
    • MLS001066379
    • NCGC00091784-03
    • 3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonate-traen-1-ol
    • NSC-758150
    • DTXSID3023556
    • all-trans-Vitamin A
    • D10AD02
    • SMP2_000102
    • All Trans Retinol
    • Spectrum5_001997
    • Axerophtholum
    • Q424976
    • .alpha.lin
    • CS-0013091
    • Anti-infective vitamin
    • DB00162
    • J-017515
    • 3,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol
    • HY-B1342
    • DTXSID301014459
    • NCGC00091784-06
    • Spectrum5_000993
    • NCGC00017343-11
    • Super A
    • trans-Vitamin A alcohol
    • HMS501I08
    • UNII-81G40H8B0T
    • Antixerophthalmic vitamin
    • Retinol, >=95.0% (HPLC), ~2700 U/mg
    • VITAMIN A, UNSPECIFIED FORM
    • NCGC00091784-05
    • vitamins A
    • BRD-K64634304-001-01-5
    • Nio-A-Let
    • 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
    • EN300-6733268
    • 4-06-00-04133 (Beilstein Handbook Reference)
    • NCGC00259990-01
    • LMPR01090001
    • WLN: L6UTJ A1 B1U1Y1&U2U1Y1&U2Q C1 C1
    • RETINOL [HSDB]
    • Retin-11,12-t2-ol (9CI)
    • Retinol, BioXtra, >=97.5% (HPLC), ~3100 U/mg
    • 9-cis,13-cis-Retinol
    • [11,12-3H]-Retinol
    • C00473
    • b-Retinol
    • all-trans-Retinol;(2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
    • Retinolo
    • VITAMIN A (USP MONOGRAPH)
    • A-Sol
    • all-trans-13,14-Dihydro retinol
    • 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol, (all-E)-Isomer
    • NSC122759
    • ATAV
    • CCRIS 5444
    • NCGC00017343-02
    • 2,6,8-Nonatetraen-1-ol, 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (all-E)-
    • DTXCID203556
    • HMS1921B04
    • 2,4,6,8-NONATETRAEN-1-OL, 3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-
    • VITAMIN A (EP MONOGRAPH)
    • AB00052248_05
    • CHEBI:17336
    • 3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol, (all-E)-
    • Retinolum
    • Retinolo [DCIT]
    • HMS2270C05
    • (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraen-1-ol
    • DA-68607
    • Vitamin-A
    • Hi-A-Vita
    • CHEMBL986
    • Retinol-(cellular-retinol-binding-protein)
    • NCGC00091784-02
    • SR-01000763813
    • MFCD00001552
    • SPECTRUM1501203
    • (ALL-E)-
    • AC-11701
    • Retinyl A
    • BRD-K22429181-001-14-2
    • LUTAVIT A
    • NCGC00091784-01
    • Vio-A
    • Antixerophthalmisches Vitamin
    • Vitamin A alcohol (VAN)
    • VITAMIN A [MI]
    • Vitamine A
    • BRN 0403040
    • NCGC00091784-04
    • NSC758150
    • (all-E)-3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol
    • BS-17906
    • Vi-alpha; Vi-alpha
    • Vitamin A [Natural]
    • BDBM50092056
    • SR-01000763813-4
    • CAS-68-26-8
    • Vitavel-A
    • G2SH0XKK91
    • Vitamin A (USP)
    • s5592
    • NCGC00017343-07
    • BIDD:PXR0102
    • Vitamin A1 alcohol
    • NCGC00017343-08
    • Vitamin A1 alcohol, all-trans-
    • R01AX02
    • 3,7-Dimethyl-9-(2,6, 6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol
    • Retinol [INN:BAN]
    • SR-01000763813-2
    • Tox21_300287
    • 1gx8
    • SCHEMBL3112
    • BRD-K22429181-001-15-9
    • HSDB 815
    • EINECS 200-683-7
    • Vitamin A (Natural)
    • tROL
    • 1ST1502
    • SDCCGMLS-0066724.P001
    • VIATMIN A
    • 81G40H8B0T
    • Sehkraft A
    • VITAMIN A (MART.)
    • Hydrovit A
    • BCP06593
    • Rovimix A 500
    • RETINOL [WHO-DD]
    • CHEBI:50211
    • EINECS 234-328-2
    • NS00003017
    • HMS2092L13
    • vitamin A vitamers
    • C17276
    • NCGC00254024-01
    • NCGC00017343-06
    • W-104683
    • Ro-a-vit
    • retinolum densatum oleosum
    • UNII-G2SH0XKK91
    • (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetr aen-1-ol
    • NCGC00017343-10
    • BRD-K22429181-001-06-8
    • RETINOL [INN]
    • A11CA01
    • Wachstumsvitamin
    • CCG-38864
    • 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)-nona-2,4,6,8-tetraen-1-ol
    • (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)-1-nona-2,4,6,8-tetraenol
    • .beta.-Retinol
    • IDI1_000486
    • trans-Retinol acid (Vitamin A)
    • 11103-57-4
    • Retrovitamin A
    • AKOS015902578
    • Q-201926
    • SBI-0051690.0002
    • Vitavel A
    • J-014834
    • S01XA02
    • All-trans retinol
    • A-Vi-Pel
    • vitamin A vitamer
    • Vitamin A alcohol, all-trans-
    • Vitamin A1 alcohol, all trans
    • NCGC00017343-09
    • Tox21_202441
    • Retinol, synthetic, >=95% (HPLC), crystalline
    • EC 200-683-7
    • Vitamin A; retinol; all-trans-Retinol
    • all-trans-3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol
    • Solu-A
    • Retinol (Vit A)
    • Pharmakon1600-01501203
    • A836068
    • Homagenets Aoral
    • Vi-Dom-A
    • all-trans-Vitamin A1
    • NSC-122759
    • 1rbp
    • (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraen-1-ol
    • NCGC00017343-05
    • Tegosphere VitA
    • NCGC00017343-04
    • Vitamin A1, all-trans-
    • 3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol, all (E)-
    • VITAMIN A CONCENTRATE
    • Vitaminum A
    • Aquasol A Parenteral
    • beta-Retinol
    • NCGC00017343-03
    • Thalasphere
    • NSC 122759
    • ophthalamin (obsolete)
    • Retinol, all-trans- (8CI)
    • Del-VI-A
    • Vi-.alpha.
    • Retinolum [INN-Latin]
    • Z2315574891
    • MICROVIT A
    • Retinol, 95%, synthetic
    • Cylasphere
    • all-trans vitamin A alcohol
    • .alpha.sterol
    • (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraen-1-ol
    • 9-cis retinol
    • SBI-0051690.P002
    • 3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol
    • GTPL4053
    • D06543
    • Retinol, all trans-
    • Alcohol 9,13-dimethyl-7-(1,1,5-trimethyl-6-cyclohexen-5-yl)-7,9,11,13-nonatetraen-15-ol
    • Tox21_110818
    • +Expand
    • MFCD00001552
    • FPIPGXGPPPQFEQ-OVSJKPMPSA-N
    • 1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6+,12-11+,16-8+,17-13+
    • O([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C1=C(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • 286.229666g/mol
  • 0
  • 5.7
  • 1
  • 1
  • 5
  • 286.229666g/mol
  • 286.229666g/mol
  • 20.2Ų
  • 21
  • 496
  • 0
  • 0
  • 0
  • 4
  • 0
  • 1
  • nothing
  • 0
  • 286.5

Experimental Properties

  • Free alcohol is sensitive to air-oxidation, but oil solutions of it are quite stable; UV light inactivates Vitamin A.
  • 5.51030
  • 20.23000
  • 13,10073
  • 1.641
  • Practically insoluble inwaterorglycerol; soluble in absolute alcohol,methanol,℃hloroform, ether, fats and oils.
  • 368.81°C (rough estimate)
  • 61-63 °C (lit.)
  • 7.5X10-8 mm Hg at 25 °C /Estimated/
  • Fahrenheit: 57.2 ° f
    Celsius: 14 ° c
  • Practically insoluble (NTP, 1992)
  • 100 μg/mL ± 25% (Refer to COA) (Ethanol with 0.1% (w/v) BHT)
  • Dilute color flake crystals
  • Stable, but light and air sensitive. Incompatible with strong acids, strong oxidizing agents.
  • Soluble in absolute ethanol, methanol, chloroform, ether, fat and oil, almost insoluble in water or glycerol
  • Moisture & Light Sensitive
  • 0.9933 (rough estimate)
  • Index of refraction: 1.6410 at 20 °C/D (calculated form refractive indexes of 20-70% solutions in mineral oil); max absorption: 324-325 nm (E=1,835, 1%, 1 cm)

all-trans-Retinol Security Information

  • GHS07 GHS07
  • VH6750000
  • 3
  • S36/37-S61-S62
  • R22; R38
  • Xn Xn
  • UN 1208 3/PG 2
  • H302,H315
  • P201-P280-P305+P351+P338-P308+P313
  • 4°C, protect from light
  • 22-38
  • Warning
  • Yes
  • LD50 (10 day) in mice (mg/kg): 1510 i.p.; 2570 orally (Kamm)
  • 8-10-16-23

all-trans-Retinol Customs Data

  • 3004500000

  • China Customs Code:

    3004500000

all-trans-Retinol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IC8L-100mg
Retinol
 68-26-8 98%
100mg
 $58.00 2024-04-22
A2B Chem LLC
AI54869-50mg
Retinol
 68-26-8 ≥95%
50mg
 $29.00 2024-04-19
abcr
AB352163-100 mg
Retinol, 95%, synthetic; .
 68-26-8 95%
100 mg
 €79.30 2023-07-19
Ambeed
A550285-50mg
(2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
 68-26-8 98%
50mg
 $36.0 2024-05-31
DC Chemicals
DCW-016-20 mg
Vitamin A
 68-26-8 >98%, Standard References Grade
20mg
 $280.0 2022-02-28
eNovation Chemicals LLC
D962903-5g
Retinol
 68-26-8 95%
5g
 $1170 2023-09-04
LKT Labs
R1877-25 mg
all-trans-Retinol, ≥98 %
 68-26-8 ≥98%
25mg
 $77.90 2023-07-11
S e l l e c k ZHONG GUO
S5592-25mg
Vitamin A
 68-26-8 97%
25mg
 ¥1204.68 2023-09-15
TRC
R252000-25mg
all-trans-Retinol
 68-26-8
25mg
 $ 57.00 2023-09-06
BAI LING WEI Technology Co., Ltd.
221770-25MG
Vitamin A, 95%, ~2700U/mg
 68-26-8 95%
25MG
 ￥ 184 2022-04-26

all-trans-Retinol Synthesis

all-trans-Retinol Suppliers

Amadis Chemical Company Limited
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(CAS:68-26-8)all-trans-Retinol
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Friday, 30 August 2024 16:02
445.0
atkchemica
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(CAS:68-26-8)all-trans-Retinol
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Wednesday, 27 November 2024 17:21
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